3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(2-methoxyphenyl)pyridazine
• InChI: InChI=1S/C18H14ClFN2OS/c1-23-17-8-3-2-5-12(17)16-9-10-18(22-21-16)24-11-13-14(19)6-4-7-15(13)20/h2-10H,11H2,1H3
• InChI Key: XKADKSNSMXBKME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H14ClFN2OS
• Molecular Weight: 360.8 g/mol

Description

3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine is a pyridazine derivative that has been extensively studied due to its potential use in treating various diseases. This compound has been shown to have promising pharmacological properties, making it a subject of interest for researchers in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in treating neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine has a number of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation. It also has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in treating neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine in lab experiments is its potent pharmacological properties. It has been shown to have a high degree of selectivity for certain enzymes and proteins, which makes it a useful tool for studying the mechanisms of action of these molecules. However, one limitation of using this compound is its potential toxicity. It is important to carefully control the dosage and exposure time when using this compound in lab experiments.

Future Directions

There are many possible future directions for research involving 3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine. One area of interest is its potential use in combination with other drugs to treat cancer. Another area of interest is its potential use in treating other neurological disorders such as Huntington's disease and multiple sclerosis. In addition, further research is needed to fully understand the mechanism of action of this compound and to identify its potential side effects.

Synthesis Methods

The synthesis of 3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine involves a series of chemical reactions. The starting material for the synthesis is 2-chloro-6-fluorobenzyl chloride, which is reacted with sodium thiomethoxide to form the corresponding thioether. This intermediate is then reacted with 2-methoxyphenylhydrazine to form the pyridazine derivative.

Scientific Research Applications

3-((2-Chloro-6-fluorobenzyl)thio)-6-(2-methoxyphenyl)pyridazine has been studied for its potential use in treating various diseases. It has been shown to have anticancer, antitumor, and anti-inflammatory properties. In addition, it has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.